Cas no 1217777-12-2 ((2S)-2-[3-(Trifluoromethyl)phenyl]pyrrolidine)

(2S)-2-[3-(Trifluoromethyl)phenyl]pyrrolidine is a chiral pyrrolidine derivative featuring a trifluoromethylphenyl substituent, which enhances its utility in asymmetric synthesis and medicinal chemistry. The stereogenic center at the 2-position, coupled with the electron-withdrawing trifluoromethyl group, makes this compound a valuable building block for the development of pharmacologically active molecules. Its rigid pyrrolidine scaffold and aromatic substitution pattern contribute to improved binding affinity and metabolic stability in drug design. The compound is particularly useful in the synthesis of ligands, catalysts, and bioactive intermediates, offering precise stereocontrol and functional group compatibility. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

(2S)-2-[3-(Trifluoromethyl)phenyl]pyrrolidine structure

1217777-12-2 structure

Product Name:(2S)-2-[3-(Trifluoromethyl)phenyl]pyrrolidine

CAS No:1217777-12-2

MF:C₁₁H₁₂F₃N

MW:215.214893341064

MDL:MFCD06762568

CID:2184465

Update Time:2025-06-07

(2S)-2-[3-(Trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

- (2S)-2-[3-(trifluoromethyl)phenyl]pyrrolidine
- (S)-2-(3-(TRIFLUOROMETHYL)PHENYL)PYRROLIDINE
- AMOT0561
- (2S)-2-[3-(Trifluoromethyl)phenyl]pyrrolidine
- MDL： MFCD06762568
- Inchi： 1S/C11H12F3N/c12-11(13,14)9-4-1-3-8(7-9)10-5-2-6-15-10/h1,3-4,7,10,15H,2,5-6H2/t10-/m0/s1
- InChI Key： JLVNEMRUEAMGSZ-JTQLQIEISA-N
- SMILES： FC(C1=CC=CC(=C1)[C@@H]1CCCN1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 214
Topological Polar Surface Area: 12

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